Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

Bl 2536 Maximum Tolerated Dose & Safety

Profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bi 2536

CAS No.: 755038-02-9
Cat. No.: S521131

Get Quote

Maximum . -
. Dose-Limiting Toxicities Most Frequent Adverse
Dosing Schedule Tolerated
(DLTS) Events

Dose (MTD)
Single 1-hour IV infusion 200 mg [1] Reversible neutropenia [1]  Neutropenia (grade 3-4),
on Day 1 of a 21-day nausea, fatigue, anorexia
cycle [1] [1]
1-hour IV infusion on 3 60 mg [2] Hematologic events, Fatigue, leukopenia,
consecutive days (Days 1- hypertension, elevated constipation, nausea,
3) of a 21-day cycle [2] liver enzymes, fatigue [2] mucosal inflammation [2]

Detailed Clinical Trial Protocols

For your technical documentation, here are the key methodological details from the studies that established

the MTD.

1. Study Design & Population

e Design: The trials were open-label, phase | dose-escalation studies. The MTD was defined as the
highest dose at which no more than 1 out of 6 patients experienced a DLT in the first treatment cycle

(2] [1].
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e Population: Adult patients with confirmed diagnosis of advanced, non-resectable, or metastatic solid
tumors were enrolled. Patients had an Eastern Cooperative Oncology Group (ECOG) performance
status of 0-2 [2].

2. Safety & Tolerability Assessments

e DLT Definition: Drug-related Common Terminology Criteria for Adverse Events (CTCAE) grade 3 or
4 non-hematologic toxicity (except reversible emesis/diarrhea); grade 4 neutropenia for =7 days or
with complicated infection; or grade 4 hematologic toxicity other than neutropenia [2].

¢ Monitoring: Adverse events (graded by CTCAE v3.0), laboratory tests, electrocardiography, physical
examinations, and vital signs were used to determine safety [2].

3. Pharmacokinetic Profile

e The pharmacokinetics of Bl 2536 were linear within the tested dose range. The plasma concentration
profiles showed multi-compartmental behavior, with a terminal elimination half-life of 20-30 hours [2].

Mechanism of Action & Experimental Context

Understanding BI 2536's mechanism provides crucial context for troubleshooting experimental results.

e Primary Target: Bl 2536 is a potent and highly selective small-molecule inhibitor of Polo-like kinase 1
(PLK1), with a half-maximal inhibitory concentration (IC50) of 0.83 nM in a cell-free assay [3]. PLK1 is
a serine/threonine-protein kinase that is overexpressed in various human cancers and is a key
regulator of mitotic progression [2] [4].
¢ Cellular Effects: Inhibition of PLK1 by BI 2536 leads to:
o Cell cycle arrest at the G2/M phase [4] [5] [6].
o Mitotic catastrophe, resulting in apoptosis [4] [5].
o Recent studies also indicate it can induce GSDME-dependent pyroptosis via the caspase-3
pathway [6].

The following diagram illustrates the primary cell death pathways triggered by BI 2536 treatment:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3267594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3267594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3267594/
https://www.smolecule.com/products/s521131?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3267594/
https://www.smolecule.com/products/s521131?utm_src=pdf-body
https://www.smolecule.com/products/s521131?utm_src=pdf-body
https://www.selleckchem.com/products/BI-2536.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC3267594/
https://www.jcancer.org/v11p3274.htm
https://www.smolecule.com/products/s521131?utm_src=pdf-body
https://www.jcancer.org/v11p3274.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10394735/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.963928/full
https://www.jcancer.org/v11p3274.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC10394735/
https://www.frontiersin.org/journals/oncology/articles/10.3389/fonc.2022.963928/full
https://www.smolecule.com/products/s521131?utm_src=pdf-body
https://www.smolecule.com/products/s521131?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O I e C U I e Specifications & Pricing

PLK1 Inhibition

G2/M Cell Cycle Arrest

Caspase-3
Activation

Induces

Triggers

GSDME

Apoptosis Cleavage

Pyroptosis

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s521131?utm_src=pdf-body-img
https://www.smolecule.com/products/s521131?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s521131?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

1. Phase | dose escalation and pharmacokinetic study of Bl , a novel... 2536

[pubmed.ncbi.nim.nih.gov]

2. Phase i study of the PIk1 inhibitor Bl 2536 administered ... [pmc.ncbi.nim.nih.gov]
3. Bl 2536 | PLK inhibitor | Mechanism | Concentration [selleckchem.com]

4. The dual role of Bl , a small-molecule inhibitor that targets... 2536 [jcancer.org]

5. Polo-like kinase 1 selective inhibitor BI2536 ... [pmc.ncbi.nim.nih.gov]

6. Frontiers | Bl induces gasdermin E-dependent pyroptosis in... 2536 [frontiersin.org]

To cite this document: Smolecule. [BI 2536 Maximum Tolerated Dose & Safety Profile]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b521131#bi-2536-maximum-

tolerated-dose-clinical]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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